![molecular formula C5H9N3O B3170619 (5-Ethyl-1,3,4-oxadiazol-2-YL)methanamine CAS No. 944897-60-3](/img/structure/B3170619.png)
(5-Ethyl-1,3,4-oxadiazol-2-YL)methanamine
Overview
Description
“(5-Ethyl-1,3,4-oxadiazol-2-YL)methanamine” is a compound with the CAS Number: 1158227-60-1 . It has a molecular weight of 163.61 . The compound is a powder in its physical form .
Synthesis Analysis
The synthesis of 1,3,4-oxadiazoles, which includes “(5-Ethyl-1,3,4-oxadiazol-2-YL)methanamine”, involves various methods . These compounds could be used in the future in medicine and agriculture .Molecular Structure Analysis
The Inchi Code of “(5-Ethyl-1,3,4-oxadiazol-2-YL)methanamine” is 1S/C5H9N3O.ClH/c1-2-4-7-8-5 (3-6)9-4;/h2-3,6H2,1H3;1H . The oxadiazole molecule is composed of two nitrogen atoms and one oxygen atom, forming a five-membered heterocyclic ring .Physical And Chemical Properties Analysis
“(5-Ethyl-1,3,4-oxadiazol-2-YL)methanamine” is a powder in its physical form . The storage temperature is room temperature .Scientific Research Applications
Antimicrobial Activity
The 1,3,4-oxadiazole derivatives exhibit remarkable antimicrobial properties. Researchers have explored their activity against bacteria, fungi, protozoa, and viruses . For instance, in vitro studies demonstrated that 2,5-diamino-1,3,4-oxadiazole derivatives exhibit antibacterial effects against Staphylococcus aureus, Enterococcus faecium, Streptococcus agalactiae, Escherichia coli, and Salmonella typhimurium . These compounds hold promise as potential new drugs to combat microbial infections.
Anti-Inflammatory and Analgesic Effects
While not directly related to (5-Ethyl-1,3,4-oxadiazol-2-YL)methanamine, other oxadiazole derivatives have been investigated for their anti-inflammatory and analgesic properties. These compounds may play a role in managing pain and inflammation .
Anti-Infective Agents
Researchers have synthesized 1,2,4-oxadiazoles as potential anti-infective agents. These molecules have been evaluated for their activity against Trypanosoma cruzi cysteine protease cruzain. Molecular docking studies (using PDB ID: 1U9Q) revealed their mode of action, and cytotoxicity assessments were conducted .
Acetylcholinesterase Inhibition
A series of 1,3,4-oxadiazole derivatives were designed and synthesized as acetylcholinesterase inhibitors. These compounds were confirmed through IR, NMR, and high-resolution mass spectra. Their potential role in neurological disorders warrants further investigation .
Oral Bioavailability
In silico predictions suggest that certain 1,3,4-oxadiazole compounds adhere to Lipinski’s rules of five, indicating favorable oral bioavailability. These findings contribute to their potential as drug candidates .
Safety and Hazards
Future Directions
1,3,4-oxadiazoles, including “(5-Ethyl-1,3,4-oxadiazol-2-YL)methanamine”, have been successfully used in the treatment of various diseases in humans and animals, and play an important role in modern agriculture . They exhibit antibacterial, antiviral, blood pressure lowering, antifungal, antineoplastic, anticancer, antioxidant, anti-inflammatory, and analgesic properties . In addition, they can act as plant protection agents due to their herbicidal, insecticidal, and fungicidal activity . Due to the constantly growing interest in heterocyclic systems of this nature, new methods of obtaining complex structures containing oxadiazole rings are sought .
Mechanism of Action
Mode of Action
Oxadiazoles, the class of compounds to which it belongs, are known to have a wide range of applications due to their electron deficiency, high photoluminescence quantum yield, and good thermal and chemical stabilities .
Biochemical Pathways
Oxadiazoles are known to be utilized as high energy molecules or energetic materials, ionic salts, and pharmaceutical compounds
Pharmacokinetics
The compound is a grey microcrystalline powder and its storage temperature is room temperature , which might suggest some stability and potential for oral administration.
Result of Action
As a member of the oxadiazole class, it may have potential applications in material science, medicinal chemistry, and high energy molecules .
Action Environment
It is known that the compound is stable at room temperature , suggesting some degree of environmental stability.
properties
IUPAC Name |
(5-ethyl-1,3,4-oxadiazol-2-yl)methanamine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9N3O/c1-2-4-7-8-5(3-6)9-4/h2-3,6H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KOTDRRFYMZMLEK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NN=C(O1)CN | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201282500 | |
Record name | 5-Ethyl-1,3,4-oxadiazole-2-methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201282500 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
127.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(5-Ethyl-1,3,4-oxadiazol-2-YL)methanamine | |
CAS RN |
944897-60-3 | |
Record name | 5-Ethyl-1,3,4-oxadiazole-2-methanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=944897-60-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Ethyl-1,3,4-oxadiazole-2-methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201282500 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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